Cas no 2402830-04-8 (2-(4-Nitroimidazol-1-yl)acetic acid;hydrochloride)

• Product Name: 2-(4-Nitroimidazol-1-yl)acetic acid;hydrochloride
• CAS No: 2402830-04-8
• MF: C₅H₆ClN₃O₄
• MW: 207.571839809418
• CID: 5329888
• Update Time: 2025-10-28

2-(4-Nitroimidazol-1-yl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitroimidazol-1-yl)acetic acid;hydrochloride
• 2-(4-nitro-1H-imidazol-1-yl)acetic acid hydrochloride
• Z4077184920

• Inchi： 1S/C5H5N3O4.ClH/c9-5(10)2-7-1-4(6-3-7)8(11)12;/h1,3H,2H2,(H,9,10);1H
• InChI Key： PKONXSLIPKXECA-UHFFFAOYSA-N
• SMILES： Cl.OC(CN1C=NC(=C1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 101

Additional information on 2-(4-Nitroimidazol-1-yl)acetic acid;hydrochloride

Comprehensive Overview of 2-(4-Nitroimidazol-1-yl)acetic acid hydrochloride (CAS No. 2402830-04-8)

2-(4-Nitroimidazol-1-yl)acetic acid hydrochloride (CAS 2402830-04-8) is a specialized nitroimidazole derivative with significant applications in pharmaceutical research and chemical synthesis. This compound, characterized by its nitroimidazole core and carboxylic acid functionality, has garnered attention for its potential in drug development, particularly in antimicrobial and anticancer studies. Its unique structure makes it a valuable intermediate for synthesizing more complex molecules.

The nitroimidazole moiety in 2-(4-Nitroimidazol-1-yl)acetic acid hydrochloride is known for its electron-affinic properties, which are crucial in the development of hypoxia-targeting agents. Researchers are increasingly exploring its role in radiopharmaceuticals and biomedical imaging, aligning with current trends in precision medicine. The compound’s hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

In recent years, the demand for nitroimidazole-based compounds like 2-(4-Nitroimidazol-1-yl)acetic acid hydrochloride has surged due to their potential in addressing antibiotic resistance—a global health crisis. This compound’s mechanism of action, which involves disrupting microbial DNA under low-oxygen conditions, positions it as a candidate for novel antimicrobial therapies. Its relevance to infectious disease research is a key driver of its market growth.

From a synthetic chemistry perspective, 2-(4-Nitroimidazol-1-yl)acetic acid hydrochloride serves as a versatile building block. Its carboxylic acid group allows for easy derivatization, enabling the creation of esters, amides, and other functionalized derivatives. This adaptability is particularly valuable in medicinal chemistry, where researchers seek to optimize drug candidates for improved efficacy and reduced side effects.

The compound’s physicochemical properties, including its molecular weight (approximately 233.62 g/mol for the free acid) and pKa values, are critical for formulation scientists. Recent studies highlight its stability under various pH conditions, making it suitable for oral drug delivery systems. These characteristics align with the pharmaceutical industry’s focus on bioavailability enhancement.

Market analysts note growing interest in 2-(4-Nitroimidazol-1-yl)acetic acid hydrochloride from contract research organizations (CROs) and academic labs. The compound’s applications in proteomics research and enzyme inhibition studies further expand its commercial potential. Suppliers are increasingly offering custom synthesis services to meet diverse research needs, reflecting its importance in modern drug discovery pipelines.

Quality control of 2-(4-Nitroimidazol-1-yl)acetic acid hydrochloride involves rigorous analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, which is essential for reproducible research outcomes. The compound’s purity specifications typically exceed 95%, meeting the stringent requirements of pharmaceutical-grade materials.

Environmental and safety assessments of 2-(4-Nitroimidazol-1-yl)acetic acid hydrochloride indicate proper handling procedures are necessary, though it doesn’t fall under hazardous material classifications. Researchers must follow standard laboratory protocols when working with this compound, including the use of personal protective equipment (PPE) and proper ventilation systems.

Future research directions for 2-(4-Nitroimidazol-1-yl)acetic acid hydrochloride may explore its potential in combination therapies and targeted drug delivery systems. With the rise of computational chemistry approaches, molecular modeling studies could further elucidate its interactions with biological targets, accelerating rational drug design efforts.

In conclusion, 2-(4-Nitroimidazol-1-yl)acetic acid hydrochloride (CAS 2402830-04-8) represents an important tool in contemporary chemical and pharmaceutical research. Its multifaceted applications, from antimicrobial development to chemical biology studies, underscore its value in addressing current scientific challenges. As research into nitroimidazole chemistry advances, this compound will likely remain at the forefront of innovative therapeutic strategies.